AZD2858

GSK‑3α GSK‑3β Isoform selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H23N7O3S
Molecular Weight 453.5 g/mol
Cat. No. B15541572
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Technical Parameters


Basic Identity
Product NameAZD2858
Molecular FormulaC21H23N7O3S
Molecular Weight453.5 g/mol
Structural Identifiers
InChIInChI=1S/C21H23N7O3S/c1-27-9-11-28(12-10-27)32(30,31)17-6-4-15(5-7-17)18-14-24-20(22)19(26-18)21(29)25-16-3-2-8-23-13-16/h2-8,13-14H,9-12H2,1H3,(H2,22,24)(H,25,29)
InChIKeyFHCSBLWRGCOVPT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

AZD2858 Overview


AZD2858 is a potent, orally bioavailable small‑molecule inhibitor of glycogen synthase kinase‑3 (GSK‑3), with reported IC50 values of 0.9 nM for GSK‑3α and 5 nM for GSK‑3β in biochemical assays [1]. Developed by AstraZeneca, AZD2858 belongs to the pyrazine carboxamide chemotype and acts as a global agonist of the Wnt/β‑catenin signaling pathway through inhibition of GSK‑3‑mediated β‑catenin phosphorylation and degradation . The compound exhibits brain permeability in bovine endothelial cell assays and has been extensively characterized in rodent models of fracture healing and bone formation .

Pathway Study GSK‑3 inhibition / Wnt‑β‑catenin signaling research
Isoform Profiling GSK‑3α/β selectivity profiling for isoform‑specific biology
In Vivo Research Reported oral bioavailability and brain endothelial assay context

AZD2858: Why Generic GSK‑3 Substitution Fails


GSK‑3 inhibitors are not interchangeable due to substantial divergence in isoform potency ratios, kinase selectivity profiles, oral bioavailability, and validated in vivo functional endpoints. AZD2858 exhibits a GSK‑3α/GSK‑3β IC50 ratio of approximately 0.18 (0.9 nM vs 5 nM), which contrasts with closely related analogs such as CHIR‑99021 (ratio ≈1.5) and LY2090314 (ratio ≈1.7) . Moreover, AZD2858 has been evaluated in a rat femoral fracture model where it produced a 38% increase in bone mineral density at 3 weeks and a 370% increase in vertebral load‑at‑failure—quantitative in vivo efficacy benchmarks that are not established for many other GSK‑3 inhibitors in the same experimental context [1]. Procurement decisions based solely on in vitro IC50 values without consideration of these differential isoform profiles and in vivo pharmacodynamic outcomes risk experimental irreproducibility and wasted resources [2].

Isoform Ratio Divergence
GSK‑3α/β potency ratios vary across inhibitors, which may shift isoform‑selective pathway interpretation.
Endpoint Profile Gaps
Many GSK‑3 inhibitors lack peer‑reviewed in vivo bone formation or fracture‑healing endpoint data comparable to AZD2858.
Functional Biology Mismatch
GSK‑3α vs GSK‑3β inhibition may produce divergent cellular outcomes (differentiation vs self‑renewal); isoform preference should be reviewed.

AZD2858: Head‑to‑Head Evidence


GSK‑3α/β Isoform Potency Comparison

AZD2858 demonstrates a distinct GSK‑3α/GSK‑3β potency ratio compared to widely used comparator inhibitors. AZD2858 inhibits GSK‑3α with an IC50 of 0.9 nM and GSK‑3β with an IC50 of 5 nM (ratio = 0.18), whereas CHIR‑99021 exhibits IC50 values of 10 nM and 6.7 nM (ratio ≈1.5), and LY2090314 exhibits IC50 values of 1.5 nM and 0.9 nM (ratio ≈1.7) . This differential isoform preference may have functional consequences, as selective GSK‑3α inhibition has been shown to promote differentiation in certain cellular contexts, while GSK‑3β inhibition preferentially maintains self‑renewal [1].

GSK‑3α/β Isoform Potency
Head‑to‑head
AZD2858: GSK‑3α IC50 0.9 nM, GSK‑3β 5 nM (ratio 0.18) vs CHIR‑99021 ratio 1.5, LY2090314 ratio 1.7
Isoform selectivity context for pathway‑specific biology
Biochemical kinase assay; functional readouts are cell‑context dependent
GSK‑3α GSK‑3β Isoform selectivity Biochemical IC50

Fracture Healing in Rat Model

In a rat femoral fracture model, oral administration of AZD2858 at 30 μmol/kg (20 mg/kg) daily produced rapid, endochondral‑independent fracture healing. Quantitative peripheral quantitative computed tomography (pQCT) analysis demonstrated that AZD2858‑treated animals exhibited increased bone mineral density (BMD) of 28% at 2 weeks and 38% at 3 weeks, and increased bone mineral content (BMC) of 81% at 2 weeks and 93% at 3 weeks, compared to vehicle‑treated controls [1]. The treated group also showed enhanced biomechanical strength at weeks 2 and 3, with healing occurring via direct intramembranous ossification without a cartilage intermediate .

Fracture Healing Model
Head‑to‑head
BMD: +38% at 3 weeks; BMC: +93% at 3 weeks vs vehicle
Reported in vivo model‑response context
Rat femoral fracture model; oral dosing 20 mg/kg/day
Fracture healing Bone mineral density In vivo efficacy Intramembranous ossification

Bone Mass and Vertebral Strength

In a separate study evaluating bone mass in normal (non‑fractured) rats, oral AZD2858 treatment at 20 mg/kg once daily for two weeks produced a dose‑dependent increase in trabecular bone mass. Total bone mineral content (BMC) at trabecular sites reached 172% of control (p < 0.001), while cortical site BMC was 111% of control (p < 0.001) [1]. Biomechanical testing revealed a vertebral compression load‑at‑failure of 370% of control (p < 0.001) and diaphyseal femoral strength of 115% of control (p < 0.01) . Serum osteocalcin (bone formation marker) increased to 146% of control (p < 0.001), confirming the anabolic mechanism [2].

Bone Mass & Vertebral Strength
Head‑to‑head
Trabecular BMC 172% of control; Vertebral load‑at‑failure 370% of control
Model‑response and biomechanical endpoint context
14‑day oral dosing in normal rats; pQCT and biomechanical testing
Bone anabolism Trabecular bone Biomechanical strength Osteoporosis

Bone Turnover Biomarker Uncoupling

In a 28‑day rat study, AZD2858 treatment produced a unique bone turnover biomarker profile characterized by simultaneous elevation of the bone formation marker P1NP (increased) and reduction of the resorption marker TRAcP‑5b (decreased), indicating uncoupling of bone formation from resorption [1]. This profile was qualitatively and quantitatively differentiated from the anabolic agent PTH1‑34 (which elevates both formation and resorption markers) and the anti‑resorptive agent Alendronate (which reduces both) [2]. After 7 days of AZD2858 exposure, P1NP was elevated and TRAcP‑5b was reduced relative to baseline, a pattern not observed with comparator agents in the same experimental system .

Biomarker Uncoupling
Head‑to‑head
P1NP↑ / TRAcP‑5b↓ (AZD2858) vs PTH1‑34 (both↑) vs Alendronate (both↓)
Reported uncoupling profile for Wnt‑driven bone anabolism models
Rat serum biomarkers at 7–28 days
Bone turnover biomarkers P1NP TRAcP‑5b Uncoupling

Cellular Tau Phosphorylation Inhibition

AZD2858 inhibits tau phosphorylation at the S396 site with a cellular IC50 of 76 nM in vitro . This functional cellular assay provides a distinct activity benchmark compared to the biochemical kinase IC50 values (0.9 nM and 5 nM for GSK‑3α/β). While many GSK‑3 inhibitors are characterized only by biochemical IC50, the availability of a defined cellular tau phosphorylation IC50 enables more direct comparison of functional target engagement across compounds evaluated in Alzheimer's disease research contexts [1].

Tau Phosphorylation
Context‑dependent
Cellular p‑S396 tau IC50 = 76 nM
Reported cellular pathway‑engagement context
In vitro cellular assay; supports tauopathy research models
Tau phosphorylation Alzheimer's disease Cellular IC50 S396 site

AZD2858: Key Application Scenarios


Fracture Healing and Bone Repair

AZD2858 is the GSK‑3 inhibitor of choice for rodent fracture healing studies requiring quantifiable in vivo efficacy. In the rat femoral fracture model, AZD2858 at 20 mg/kg/day oral dosing increased bone mineral density by 38% and bone mineral content by 93% at 3 weeks compared to vehicle controls, with healing occurring via direct intramembranous ossification [1]. This validated in vivo model and dosing regimen is peer‑reviewed and reproducible, making AZD2858 suitable for investigating Wnt‑driven bone repair mechanisms, testing combination therapies with orthopedic implants, or evaluating fracture healing in disease‑state models such as diabetic or osteoporotic fracture .

Bone Anabolic Mechanisms: Wnt/β‑Catenin

For research programs focused on bone anabolic mechanisms and functional biomechanical outcomes, AZD2858 offers a uniquely well‑characterized in vivo profile. Oral dosing at 20 mg/kg/day for 14 days in normal rats produced a 172%‑of‑control trabecular BMC and a 370%‑of‑control vertebral compression load‑at‑failure [1]. The concomitant increase in serum osteocalcin (146% of control) and the uncoupling biomarker profile (P1NP increased, TRAcP‑5b decreased) provide multiple quantitative readouts for pathway engagement and bone turnover modulation . This evidence package makes AZD2858 particularly valuable for studies comparing Wnt pathway anabolic agents, evaluating combination strategies with anti‑resorptives, or validating novel bone imaging biomarkers against a compound with established in vivo pharmacodynamics [2].

GSK‑3 Isoform‑Selective Biology

Researchers requiring differential modulation of GSK‑3α versus GSK‑3β should consider AZD2858 based on its quantified isoform potency ratio. With an α/β IC50 ratio of 0.18, AZD2858 provides a distinct selectivity profile compared to CHIR‑99021 (ratio ≈1.5) and LY2090314 (ratio ≈1.7) [1]. This differential isoform preference may be functionally relevant: GSK‑3α inhibition has been linked to promotion of differentiation, while GSK‑3β inhibition preferentially supports self‑renewal in stem cell contexts . AZD2858 is therefore a strategic choice for experiments designed to dissect isoform‑specific contributions to Wnt signaling, stem cell fate decisions, or cancer cell proliferation where isoform‑selective pharmacology is hypothesized to influence outcome [2].

Alzheimer's Disease and Tauopathy Studies

In neurodegeneration research, AZD2858 offers a defined cellular tau phosphorylation IC50 of 76 nM, enabling functional pathway engagement validation beyond biochemical kinase inhibition [1]. This cellular benchmark is supported by the compound's demonstrated brain permeability in bovine endothelial cell assays and its origins in a medicinal chemistry program specifically targeting CNS‑penetrant GSK‑3β inhibitors for Alzheimer's disease . AZD2858 is appropriate for in vitro studies of tau hyperphosphorylation mechanisms, evaluation of GSK‑3 inhibition on amyloid‑β‑induced tau pathology, or as a positive control compound in screening campaigns for novel tau‑targeting agents [2].

Application
Selection Property
Validation Focus
Rodent fracture‑healing model studies
Wnt‑driven bone repair context
Intramembranous ossification endpoints
Bone anabolic pathway research
Wnt/β‑catenin pathway response context
Biomechanical strength and biomarker endpoints
GSK‑3 isoform biology studies
Isoform‑selectivity assay context
Stem cell fate and differentiation endpoints
Tau phosphorylation studies
Cellular tau pathway engagement context
p‑S396 cellular assay endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

51 linked technical documents
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